Cas no 96155-80-5 (N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide)
96155-80-5 structure
Product Name:N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide
CAS No:96155-80-5
MF:C13H12ClNO3S
MW:297.757281303406
CID:2819659
PubChem ID:23323234
Update Time:2025-04-21
N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL10904363
- N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide
- 96155-80-5
- DTXSID90632915
-
- Inchi: 1S/C13H12ClNO3S/c14-12-8-11(6-7-13(12)16)19(17,18)15-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2
- InChI Key: RQYAOZJTQCGFLN-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)S(NCC1C=CC=CC=1)(=O)=O)O
Computed Properties
- Exact Mass: 297.0226421Da
- Monoisotopic Mass: 297.0226421Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.8Ų
N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide Related Literature
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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